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Compound of Interest

Compound Name: Telaglenastat Hydrochloride

Cat. No.: B3324489

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of Telaglenastat Hydrochloride, a glutaminase 1 (GLS1) inhibitor. Adherence to
these procedures is critical due to the compound's potential hazards.

Safety and Hazard Profile

Telaglenastat Hydrochloride is classified as harmful if swallowed and is very toxic to aquatic
life with long-lasting effects[1]. It can also cause skin and serious eye irritation, and may cause
respiratory irritation[2]. Therefore, appropriate personal protective equipment (PPE) must be
worn at all times when handling this compound.

Hazard Identification:
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Hazard Statement

Classification

Precautionary Statement

H302: Harmful if swallowed

Acute Toxicity, Oral (Category
4)

P264: Wash skin thoroughly
after handling.[1][2] P270: Do
not eat, drink or smoke when
using this product.[1] P301 +
P312: IF SWALLOWED: Call a
POISON CENTER or
doctor/physician if you feel
unwell.[1][2] P330: Rinse
mouth.[1]

H315: Causes skin irritation

Skin Corrosion/Irritation,

Category 2

P280: Wear protective gloves/
eye protection/ face protection.
[2] P302 + P352: IF ON SKIN:
Wash with plenty of soap and

water.[2]

H319: Causes serious eye

irritation

Serious Eye Damage/Eye

Irritation, Category 2

P280: Wear protective gloves/
eye protection/ face protection.
[2] P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2]

H335: May cause respiratory
irritation

Specific Target Organ Toxicity

(single exposure), Category 3

P261: Do not breathe dust/
fume/ gas/ mist/ vapors/ spray.
[2] P304 + P340: IF INHALED:
Remove victim to fresh air and
keep at rest in a position

comfortable for breathing.[2]

H410: Very toxic to aquatic life

with long lasting effects

Acute aquatic toxicity
(Category 1), Chronic aquatic
toxicity (Category 1)

P273: Avoid release to the
environment.[1] P391: Collect

spillage.[1]
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Step-by-Step Disposal Protocol

The primary route for the disposal of Telaglenastat Hydrochloride is through an approved
hazardous waste disposal facility[1]. Under no circumstances should this chemical be disposed
of down the drain or in regular trash[3].

1. Personal Protective Equipment (PPE):
e Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

o If there is a risk of generating dust or aerosols, use a fume hood and consider respiratory
protection[2].

2. Waste Segregation and Collection:

o Solid Waste: Collect unused Telaglenastat Hydrochloride powder, contaminated labware
(e.g., weigh boats, spatulas), and contaminated PPE (e.g., gloves, disposable lab coats) in a
dedicated, clearly labeled hazardous waste container.

» Liquid Waste: For solutions containing Telaglenastat Hydrochloride, collect the waste in a
sealed, leak-proof, and chemically compatible container. Do not mix with other incompatible
waste streams[1].

« Empty Containers: "Empty" containers of Telaglenastat Hydrochloride must also be treated
as hazardous waste unless properly decontaminated.

3. Labeling of Waste Containers:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "Telaglenastat Hydrochloride."

¢ |nclude the date the waste was first added to the container.

« Affix any other labels required by your institution's Environmental Health and Safety (EHS)
department or local regulations.

4. Storage of Chemical Waste:
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» Store the sealed hazardous waste container in a designated, secure area away from
incompatible materials such as strong acids, alkalis, and oxidizing/reducing agents[1].

e The storage area should be cool, well-ventilated, and away from direct sunlight and sources
of ignition[1].

5. Scheduling Waste Pickup:

o Contact your institution's EHS department or a licensed chemical waste management
company to arrange for the pickup and disposal of the hazardous waste.

« Do not attempt to transport the waste off-site yourself.

Spill Management

In the event of a spill, evacuate the area and ensure adequate ventilation[2]. Avoid breathing
dust or vapors. Cover the spill with a suitable absorbent material, then carefully sweep it up
and place it in a labeled hazardous waste container[2]. Do not let the product enter drains[2].

Disposal Workflow
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Caption: Workflow for the safe disposal of Telaglenastat Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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